Cas no 333312-10-0 (5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid)
333312-10-0 structure
Product Name:5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid
CAS No:333312-10-0
MF:C14H11NO2S
MW:257.307642221451
CID:1068206
PubChem ID:865771
Update Time:2025-04-20
5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid
- AC1LHMT7
- AG-A-79284
- AG-A-79285
- CTK6B4766
- MolPort-001-974-487
- Oprea1_304821
- Oprea1_809649
- DTXSID00357728
- BAS 02137209
- 333312-10-0
- 5,7-dimethylthieno[2,3-b]quinoline-2-carboxylicacid
- 5,7-dimethylthieno[2,3-b]quinoline-2-carboxylic acid
- AKOS000300404
-
- MDL: MFCD02740213
- Inchi: 1S/C14H11NO2S/c1-7-3-8(2)10-5-9-6-12(14(16)17)18-13(9)15-11(10)4-7/h3-6H,1-2H3,(H,16,17)
- InChI Key: BAIILRGRTJCAJV-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC2C1=NC1C=C(C)C=C(C)C=1C=2
Computed Properties
- Exact Mass: 257.05104977g/mol
- Monoisotopic Mass: 257.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 78.4Ų
5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM258554-1g |
5,7-Dimethylthieno[2,3-b]quinoline-2-carboxylic acid |
333312-10-0 | 97% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM258554-5g |
5,7-Dimethylthieno[2,3-b]quinoline-2-carboxylic acid |
333312-10-0 | 97% | 5g |
$*** | 2023-05-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627246-5g |
5,7-Dimethylthieno[2,3-b]quinoline-2-carboxylic acid |
333312-10-0 | 98% | 5g |
¥9555.00 | 2024-05-18 |
5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
333312-10-0 (5,7-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent